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Compound of Interest

2-Bromo-1-(4-
Compound Name:
fluorophenyl)ethanone-d4

Cat. No.: B15554374

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of p-
Fluorophenacyl bromide-d4 (2-Bromo-1-(4-fluorophenyl-d4)ethan-1-one). This deuterated
compound is a valuable tool in various research applications, particularly as an internal
standard in quantitative analyses due to its mass shift compared to the non-deuterated form.

Core Physical and Chemical Properties

The introduction of deuterium atoms into the phenyl ring of p-Fluorophenacyl bromide results in
a molecule with nearly identical chemical reactivity but a distinct molecular weight, making it an
ideal internal standard for mass spectrometry-based assays.
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p-Fluorophenacyl

p-Fluorophenacyl

Property . . Source(s)
bromide bromide-d4
2-Bromo-4'-
2-Bromo-1-(4-
fluoroacetophenone,
Synonyms fluorophenyl- [1][2]
w-Bromo-4-
d4)ethan-1-one
fluoroacetophenone
CAS Number 403-29-2 1219803-30-1 [1][3]
Molecular Formula CsHeBrFO CsH2D4BrFO [1][3]
Molecular Weight 217.04 g/mol 221.06 g/mol [11[3]
_ _ Not explicitly stated,
Beige to light grey- o
} expected to be similar
Appearance green crystalline [4]
to the non-deuterated
powder or flakes
form
Not explicitly stated,
) ) expected to be very
Melting Point 45-49 °C o [1][5]
similar to the non-
deuterated form
Not explicitly stated,
N ) expected to be very
Boiling Point 150 °C at 12 mmHg o [1112]
similar to the non-
deuterated form
Soluble in methanol, o
Not explicitly stated,
acetone, and o
B ) expected to be similar
Solubility dichloromethane; [4]16]
) ) to the non-deuterated
sparingly soluble in
form
water.
Not explicitly stated,
) expected to be similar
Flash Point >110 °C [1]

to the non-deuterated

form

Isotopic Enrichment

Not Applicable

=98 atom % D

[3]
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Experimental Protocols
General Synthesis of p-Substituted Phenacyl Bromides

A common method for the synthesis of p-substituted phenacyl bromides is through the alpha-
bromination of the corresponding p-substituted acetophenone.[7] The following protocol is a
general procedure that can be adapted for the synthesis of p-Fluorophenacyl bromide and its
deuterated analogue.

Materials:

e p-substituted acetophenone (or its deuterated analogue)
e Glacial acetic acid

e Bromine

Procedure:

Dissolve the p-substituted acetophenone (0.1 mole) in approximately 40 mL of glacial acetic
acid in a 250 mL round-bottom flask.[7]

e Cool the solution to 5-10 °C using an ice bath.

e Slowly add bromine (0.15 mole) dropwise to the solution over a period of 2 hours while
maintaining the temperature.[7]

 After the addition is complete, allow the mixture to stir overnight at room temperature.[7]

e The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Upon completion, the product can be isolated by pouring the reaction mixture into ice water,
followed by filtration to collect the precipitated solid.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol.

Note: This is a general procedure and may require optimization for the specific synthesis of p-
Fluorophenacyl bromide-d4.
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Visualizations
Synthetic Pathway of p-Fluorophenacyl bromide-d4

The following diagram illustrates a plausible synthetic pathway for p-Fluorophenacyl bromide-
d4, starting from deuterated fluorobenzene.

Synthesis of p-Fluorophenacyl bromide-d4

Fluorobenzene-d5

4-Fluoroacetophenone-d4

p-Fluorophenacyl bromide-d4

Click to download full resolution via product page

Caption: Proposed synthetic route for p-Fluorophenacyl bromide-d4.

Experimental Workflow: Use as an Internal Standard

p-Fluorophenacyl bromide-d4 is an excellent internal standard for the quantification of p-
Fluorophenacyl bromide or its derivatives in biological matrices using techniques like Liquid
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Chromatography-Mass Spectrometry (LC-MS).

Quantitative Analysis Workflow

Spike with
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Quantification
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Click to download full resolution via product page

Caption: Workflow for using p-Fluorophenacyl bromide-d4 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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